Cas no 432020-08-1 (2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid)

• Product name: 2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid
• CAS No: 432020-08-1
• MF: C₁₈H₁₄N₂O₆S
• MW: 386.378563404083
• CID: 5853737
• PubChem ID: 3149580

2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((1-(4-(methoxycarbonyl)phenyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid
• 3-Pyridinecarboxylic acid, 2-[[1-[4-(methoxycarbonyl)phenyl]-2,5-dioxo-3-pyrrolidinyl]thio]-
• AKOS000571225
• AKOS016318647
• AB00118116-01
• Oprea1_560046
• 2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid
• 432020-08-1
• F1199-0125
• 2-[1-(4-methoxycarbonylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid

• Inchi： 1S/C18H14N2O6S/c1-26-18(25)10-4-6-11(7-5-10)20-14(21)9-13(16(20)22)27-15-12(17(23)24)3-2-8-19-15/h2-8,13H,9H2,1H3,(H,23,24)
• InChI Key： FZYGNDQYKIRTSO-UHFFFAOYSA-N
• SMILES： C1(SC2CC(=O)N(C3=CC=C(C(OC)=O)C=C3)C2=O)=NC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 386.05725734g/mol
• Monoisotopic Mass: 386.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 710.1±60.0 °C(Predicted)
• pka: 2.69±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid

2-({1-[4-(Methoxycarbonyl)Phenyl]-2,5-Dioxopyrrolidin-3-Yl}Sulfanyl)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 432020-08-1, named 2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

Key structural components of this compound include a pyridine ring substituted with a carboxylic acid group at the 3-position and a sulfanyl group attached to a 2,5-dioxopyrrolidine ring. The 4-(methoxycarbonyl)phenyl group further enhances the molecule's functional diversity. These structural elements contribute to its ability to interact with biological targets, making it a valuable candidate for drug discovery.

Recent studies have highlighted the importance of sulfanyl-containing compounds in modulating enzyme activity and receptor binding. The presence of the sulfanyl group in this compound suggests potential applications in inhibiting key enzymes involved in disease pathways. For instance, research has shown that such compounds can act as selective inhibitors of kinases or proteases, which are critical targets in oncology and inflammation.

The pyridine ring in this molecule is known for its aromatic stability and ability to participate in hydrogen bonding, which are essential for drug-receptor interactions. The carboxylic acid group further enhances the molecule's polarity, potentially improving its solubility and bioavailability. This makes it an attractive candidate for designing drugs that require precise targeting and controlled release.

One of the most intriguing aspects of this compound is its dioxopyrrolidine ring, which is a five-membered lactam structure. This ring system is known for its rigidity and ability to form stable conformations, which can be advantageous in optimizing pharmacokinetic properties. The integration of this ring with the phenyl and pyridine groups creates a highly versatile scaffold for chemical modification.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. These methods have improved the scalability and cost-effectiveness of producing such complex molecules, paving the way for their broader application in therapeutic development.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier suggests potential applications in treating conditions such as Alzheimer's disease or Parkinson's disease. Further studies are underway to evaluate its efficacy and safety profiles.

The methoxycarbonyl group attached to the phenyl ring introduces additional functionality, such as increased lipophilicity, which can enhance membrane permeability. This feature is particularly beneficial for designing drugs that need to access intracellular targets or penetrate specific biological barriers.

From an industrial perspective, the synthesis and characterization of this compound represent a significant achievement in organic chemistry. Its structure serves as a model for designing more complex molecules with tailored properties for specific therapeutic applications. The integration of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming its purity and structural integrity.

In conclusion, 2-({1-[4-(methoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)pyridine-3-carboxylic acid stands out as a promising molecule with diverse applications in drug discovery and materials science. Its unique structural features, combined with recent advances in synthetic methods and biological assays, position it as a valuable asset for future research and development efforts.